Cas no 73387-51-6 (3-(4-Bromophenyl)-1-methyl-1H-pyrazole)

3-(4-Bromophenyl)-1-methyl-1H-pyrazole is a brominated pyrazole derivative commonly utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features include a 4-bromophenyl substituent and a methyl group at the 1-position of the pyrazole ring, enhancing its reactivity in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This compound is valued for its stability, well-defined reactivity, and suitability as a building block for constructing more complex heterocyclic systems. Its consistent purity and reliable performance make it a preferred choice for applications in medicinal chemistry, material science, and agrochemical development.
3-(4-Bromophenyl)-1-methyl-1H-pyrazole structure
73387-51-6 structure
Product Name:3-(4-Bromophenyl)-1-methyl-1H-pyrazole
CAS No:73387-51-6
MF:C10H9BrN2
MW:237.095861196518
MDL:MFCD01566446
CID:59466
PubChem ID:2819635
Update Time:2025-11-02

3-(4-Bromophenyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Bromophenyl)-1-methyl-1H-pyrazole
    • 3-(4-bromophenyl)-1-methylpyrazole
    • 3-(4-bromo-phenyl)-1-methyl-1H-pyrazole
    • 3-(p-Bromophenyl)-1-methyl-pyrazol
    • AC1ME0D9
    • AC1Q3YVY
    • AG-G-90269
    • CTK5D7931
    • SureCN645457
    • J-510656
    • FT-0765641
    • W17604
    • GZQYXOYGTVBFQA-UHFFFAOYSA-N
    • MFCD01566446
    • 1-Ethyl-3-methylimidazolium dicyanimide
    • A851405
    • DTXSID70384824
    • CS-0061747
    • SCHEMBL645457
    • AKOS015835692
    • AS-0138
    • AC-30771
    • 73387-51-6
    • MDL: MFCD01566446
    • Inchi: 1S/C10H9BrN2/c1-13-7-6-10(12-13)8-2-4-9(11)5-3-8/h2-7H,1H3
    • InChI Key: GZQYXOYGTVBFQA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1C=CN(C)N=1

Computed Properties

  • Exact Mass: 235.99500
  • Monoisotopic Mass: 235.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 1.44
  • Melting Point: 79.5 °C
  • Boiling Point: 331.6 °C at 760 mmHg
  • Flash Point: 331.6 °C at 760 mmHg
  • Refractive Index: 1.625
  • PSA: 17.82000
  • LogP: 2.84960

3-(4-Bromophenyl)-1-methyl-1H-pyrazole Security Information

3-(4-Bromophenyl)-1-methyl-1H-pyrazole Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(4-Bromophenyl)-1-methyl-1H-pyrazole Pricemore >>

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